2-chloro-6-fluoro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]benzamide
• InChI: InChI=1S/C15H10ClFN4O3/c16-9-4-1-5-10(17)12(9)15(23)19-7-11-20-13(21-24-11)8-3-2-6-18-14(8)22/h1-6H,7H2,(H,18,22)(H,19,23)
• InChI Key: HUKPHMMBEPXOPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC2=NC(=NO2)C3=CC=CNC3=O)F
• Molecular Formula: C15H10ClFN4O3
• Molecular Weight: 348.71 g/mol

Description

2-chloro-6-fluoro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide is a useful research compound. Its molecular formula is C15H10ClFN4O3 and its molecular weight is 348.72. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-6-fluoro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-6-fluoro-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

RET Kinase Inhibitors for Cancer Therapy

• A study by Han et al. (2016) explored a series of novel 4-chloro-benzamides derivatives containing substituted five-membered heteroaryl rings, evaluated as RET kinase inhibitors for cancer therapy. One of the compounds, I-8, which contains 1,2,4-oxadiazole, strongly inhibited RET kinase activity at both the molecular and cellular level, suggesting its potential as a lead compound in cancer treatment (Han et al., 2016).

Synthesis of Anti-Inflammatory and Anti-Cancer Agents

• Gangapuram and Redda (2009) synthesized fourteen novel substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-y1] benzamide/benzene sulfonamides with reported anti-inflammatory and anti-cancer properties (Gangapuram & Redda, 2009).

Pharmacokinetics of Anaplastic Lymphoma Kinase Inhibitors

• Teffera et al. (2013) discussed the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors, highlighting the impact of hydrolysis-mediated clearance on their systemic availability, which is crucial for their potential application in cancer treatment (Teffera et al., 2013).

Antioxidant Activity Evaluation

• Bondock, Adel, and Etman (2016) synthesized a series of new functionalized 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles, evaluating their antioxidant activities. Some compounds exhibited excellent antioxidant activity and high protection against DNA damage induced by the Bleomycin iron complex (Bondock et al., 2016).

Antimycobacterial Screening

• Nayak et al. (2016) conducted a study on the synthesis and in vitro antitubercular activities of new N -(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1 H -pyrazol-1-yl)phenyl)-4-amide derivatives against Mycobacterium tuberculosis. One of the compounds, 2-chloro- N -(4-(5-(4-chlorophenyl)-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1 H -pyrazol-1-yl)phenyl)benzamide, showed promising activity, indicating its potential as a lead molecule in antitubercular drug development (Nayak et al., 2016).